Cas no 84040-12-0 (Cyclohexanone, 2-(hexylthio)-)

• Product Name: Cyclohexanone, 2-(hexylthio)-
• CAS No: 84040-12-0
• MF: C₁₂H₂₂OS
• MW: 214.367482662201
• CID: 668038
• PubChem ID: 12820436
• Update Time: 2025-04-19

Cyclohexanone, 2-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(hexylthio)-
• 2-hexylsulfanylcyclohexan-1-one
• DTXSID80510677
• 84040-12-0
• 2-(HEXYLSULFANYL)CYCLOHEXAN-1-ONE

• Inchi： 1S/C12H22OS/c1-2-3-4-7-10-14-12-9-6-5-8-11(12)13/h12H,2-10H2,1H3
• InChI Key： YLEBIMJPMTWBKM-UHFFFAOYSA-N
• SMILES： S(CCCCCC)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 214.13913649g/mol
• Monoisotopic Mass: 214.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų